4-Bromo-2-phenylbutanoic acid
Cat. No. B1627754
M. Wt: 243.1 g/mol
InChI Key: XUHOQWJGOZLWST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH:4]([C:5](=[O:6])[OH:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[CH3:18][OH:19].[S:14]([Cl:15])([Cl:16])=[O:17]>>[Br:1][CH2:2][CH2:3][CH:4]([C:5](=[O:6])[O:7][CH3:18])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(CCBr)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C(CCBr)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
